Cas no 2171228-28-5 (rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol)

• Product Name: rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol
• CAS No: 2171228-28-5
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 5982468
• PubChem ID: 165509027
• Update Time: 2025-05-22

rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol
• (1R,2R)-2-{[(3-methylfuran-2-yl)methyl]sulfanyl}cyclopentan-1-ol
• rac-(1R,2R)-2-{[(3-methylfuran-2-yl)methyl]sulfanyl}cyclopentan-1-ol
• EN300-1290772
• 2171228-28-5
• EN300-1290774

• Inchi： 1S/C11H16O2S/c1-8-5-6-13-10(8)7-14-11-4-2-3-9(11)12/h5-6,9,11-12H,2-4,7H2,1H3/t9-,11-/m1/s1
• InChI Key： WOLBYKROEGKSCV-MWLCHTKSSA-N
• SMILES： S(CC1=C(C)C=CO1)[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 212.08710092g/mol
• Monoisotopic Mass: 212.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7Ų

Additional information on rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol

Comprehensive Guide to rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol (CAS No. 2171228-28-5)

rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol (CAS No. 2171228-28-5) is a chiral cyclopentanol derivative featuring a unique 3-methylfuran-2-yl methylsulfanyl substituent. This compound has garnered significant attention in pharmaceutical and organic chemistry research due to its stereochemical complexity and potential as a building block for bioactive molecules. The rac-(1R,2R) designation indicates it exists as a racemic mixture of two enantiomers, making it particularly valuable for studying structure-activity relationships in drug discovery.

Recent advancements in asymmetric synthesis have increased demand for chiral intermediates like rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol. Researchers are particularly interested in how the methylfuran moiety influences the compound's physicochemical properties and biological interactions. The presence of both hydroxyl and sulfanyl functional groups in the cyclopentane ring creates multiple sites for chemical modification, enabling diverse applications in medicinal chemistry.

The pharmaceutical industry has shown growing interest in furan-containing compounds like rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol due to their potential as protease inhibitors and allosteric modulators. Computational chemistry studies suggest the 3-methylfuran-2-yl group may contribute to enhanced binding affinity with certain biological targets. This aligns with current trends in fragment-based drug design, where small heterocyclic fragments are used to build more complex drug candidates.

From a synthetic chemistry perspective, the cyclopentan-1-ol core of this molecule offers interesting possibilities for ring expansion and functional group interconversion. The methylsulfanyl substituent at the 2-position serves as an excellent handle for further derivatization through oxidation or nucleophilic substitution reactions. These characteristics make CAS 2171228-28-5 a versatile intermediate for creating libraries of structurally diverse compounds.

Analytical characterization of rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol typically involves advanced techniques such as chiral HPLC for enantiomeric purity determination and NMR spectroscopy for structural confirmation. The compound's stereocenters at positions 1 and 2 of the cyclopentane ring create distinct spectroscopic signatures that are valuable for method development in analytical chemistry.

In material science applications, the furan-thioether combination in this molecule has shown promise as a ligand for transition metal catalysts. The electron-rich 3-methylfuran system can coordinate to metals while the sulfanyl group provides additional binding sites, creating opportunities for developing new catalytic systems in green chemistry applications.

The stability profile of rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol under various conditions is an active area of investigation. Preliminary studies suggest the compound demonstrates reasonable stability in neutral and slightly acidic conditions, though the furan ring may be susceptible to oxidation under strongly oxidative environments. Proper storage typically involves protection from light and moisture to maintain optimal purity.

Current research trends highlight the potential of CAS 2171228-28-5 in developing novel enzyme inhibitors, particularly for targets requiring simultaneous hydrogen bonding and hydrophobic interactions. The compound's balanced lipophilicity, contributed by both the cyclopentane and methylfuran components, makes it an interesting candidate for probing biological systems with complex binding requirements.

From a commercial availability standpoint, rac-(1R,2R)-2-{(3-methylfuran-2-yl)methylsulfanyl}cyclopentan-1-ol is typically supplied by specialty chemical manufacturers with strict quality control measures. The compound's pricing reflects its synthetic complexity and the need for careful purification to maintain the desired stereochemical purity of the racemic mixture.

Future directions for this compound include exploration of its biological activity profiles and development of more efficient synthetic routes. The growing interest in sulfur-containing heterocycles in drug discovery suggests 2171228-28-5 will continue to be an important research tool for medicinal chemists exploring new therapeutic avenues.